8-Bromo-7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1-[(4-methyl-2-quinazolinyl)methyl]-1H-purine-2,6-dion
8-Bromo-7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1-[(4-methyl-2-quinazolinyl)methyl]-1H-purine-2,6-dion
Brand Name:
Vulcanchem
CAS No.:
853029-57-9
VCID:
VC0058141
InChI:
InChI=1S/C20H17BrN6O2/c1-4-5-10-26-16-17(24-19(26)21)25(3)20(29)27(18(16)28)11-15-22-12(2)13-8-6-7-9-14(13)23-15/h6-9H,10-11H2,1-3H3
SMILES:
CC#CCN1C2=C(N=C1Br)N(C(=O)N(C2=O)CC3=NC4=CC=CC=C4C(=N3)C)C
Molecular Formula:
C20H17BrN6O2
Molecular Weight:
453.3 g/mol
8-Bromo-7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1-[(4-methyl-2-quinazolinyl)methyl]-1H-purine-2,6-dion
CAS No.: 853029-57-9
Reference Standards
VCID: VC0058141
Molecular Formula: C20H17BrN6O2
Molecular Weight: 453.3 g/mol
![8-Bromo-7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1-[(4-methyl-2-quinazolinyl)methyl]-1H-purine-2,6-dion - 853029-57-9](/images/no_structure.jpg)
| CAS No. | 853029-57-9 |
|---|---|
| Product Name | 8-Bromo-7-(2-butyn-1-yl)-3,7-dihydro-3-methyl-1-[(4-methyl-2-quinazolinyl)methyl]-1H-purine-2,6-dion |
| Molecular Formula | C20H17BrN6O2 |
| Molecular Weight | 453.3 g/mol |
| IUPAC Name | 8-bromo-7-but-2-ynyl-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C20H17BrN6O2/c1-4-5-10-26-16-17(24-19(26)21)25(3)20(29)27(18(16)28)11-15-22-12(2)13-8-6-7-9-14(13)23-15/h6-9H,10-11H2,1-3H3 |
| Standard InChIKey | RCZJXCXNYGHNSR-UHFFFAOYSA-N |
| SMILES | CC#CCN1C2=C(N=C1Br)N(C(=O)N(C2=O)CC3=NC4=CC=CC=C4C(=N3)C)C |
| Canonical SMILES | CC#CCN1C2=C(N=C1Br)N(C(=O)N(C2=O)CC3=NC4=CC=CC=C4C(=N3)C)C |
| Synonyms | 1-[(4-Methylquinazolin-2-yl)methyl]-3-methyl-7-(2-butyn-1-yl)-8-bromoxanthine |
| PubChem Compound | 24750049 |
| Last Modified | Nov 11 2021 |
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